Cas no 773060-37-0 (Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo-)

• Product Name: Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo-
• CAS No: 773060-37-0
• MF: C₁₈H₂₈BrIO₂
• MW: 483.222197532654
• CID: 536347
• PubChem ID: 68603221
• Update Time: 2025-04-19

Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,5-bis(hexyloxy)-4-iodo-
• 1-bromo-2,5-dihexoxy-4-iodobenzene
• SCHEMBL3338651
• 1-BROMO-2,5-BIS(HEXYLOXY)-4-IODOBENZENE
• FLOUMOVAJBKYFT-UHFFFAOYSA-N
• 1-bromo-2,5-dihexyloxy-4-iodobenzene
• DTXSID70738666
• 773060-37-0

• Inchi： 1S/C18H28BrIO2/c1-3-5-7-9-11-21-17-14-16(20)18(13-15(17)19)22-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： FLOUMOVAJBKYFT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1OCCCCCC)Br)OCCCCCC

Computed Properties

• Exact Mass: 482.03134
• Monoisotopic Mass: 482.03174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46